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‘ Compound of Interest

Compound Name: Ropanicant

Cat. No.: B12772454

Hyderabad, India - Ropanicant (SUVN-911), a novel a4f32 nicotinic acetylcholine receptor (nAChR) antagonist developed by Suven Life Sciences, is

Core Intellectual Property and Patent Landscape

Suven Life Sciences has established a robust intellectual property portfolio for ropanicant, ensuring market exclusivity and protecting its innovative tl
Key Patent Families

While specific patent numbers often vary by jurisdiction, the core inventive concepts are typically covered within a family of related patent application:

Mechanism of Action: Modulating Neuronal Signaling for Antidepressant Effects

Ropanicant exerts its therapeutic effects by acting as an antagonist at the a4p2 nicotinic acetylcholine receptor.[2][3] These receptors are widely exg
By antagonizing the a4f32 nAChR, ropanicant is believed to disinhibit the release of these neurotransmitters, leading to an increase in their synaptic

digraph "Ropanicant Signaling Pathway" {
graph [fontname="Arial", fontsize=10, layout=dot, rankdir="LR", splines=true, overlap=false, nodesep=0.6, r
node [shape=box, style="filled", fontname="Arial", fontsize=10, fixedsize=true, width=2.5, height=0.8];
edge [fontname="Arial", fontsize=9, arrowhead=normal, color="#5F6368"1];

// Nodes

Ropanicant [label="Ropanicant (SUVN-911)", fillcolor="#FBBCO5", fontcolor="#202124"1];

alphadbeta2 [label="a4p2 Nicotinic\nAcetylcholine Receptor", fillcolor="#F1F3F4", fontcolor="#202124"];
Neuron [shape=ellipse, label="Presynaptic Neuron\n(e.g., GABAergic, Glutamatergic)", fillcolor="#F1F3F4", fon
SerotoninNeuron [shape=ellipse, label="Serotonin Neuron", fillcolor="#F1F3F4", fontcolor="#202124", width=2.5
DopamineNeuron [shape=ellipse, label="Dopamine Neuron", fillcolor="#F1F3F4", fontcolor="#202124", width=2.5,
SerotoninRelease [label="Increased Serotonin\nRelease", fillcolor="#4285F4", fontcolor="#FFFFFF"];
DopamineRelease [label="Modulated Dopamine\nRelease", fillcolor="#4285F4", fontcolor="#FFFFFF"];

BDNF [label="Increased BDNF\nExpression", fillcolor="#34A853", fontcolor="#FFFFFF"];

Antidepressant [label="Antidepressant Effects", shape=ellipse, fillcolor="#EA4335", fontcolor="#FFFFFF", widt

// Edges

Ropanicant -> alphadbeta2 [label="Antagonism", style=dashed, arrowhead=teel];
alphadbeta2 -> Neuron [label="Modulates\nNeurotransmitter Release", arrowhead=normall];
Neuron -> SerotoninNeuron [label="Disinhibition"];

Neuron -> DopamineNeuron [label="Modulation"];

SerotoninNeuron -> SerotoninRelease;

DopamineNeuron -> DopamineRelease;

SerotoninRelease -> BDNF [label="Stimulates"];

DopamineRelease -> Antidepressant;
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BDNF -> Antidepressant;
}

Parameters:

Apparatus: A glass cylinder (40-50 cm high, 18-20 cm in diameter) filled with water (23-25°C) to a depth of

Pre-test Session: On day 1, rats are placed in the cylinder for a 15-minute swim session.

Test Session: On day 2, following drug administration, rats are placed back in the cylinder for a 5-minute ¢

Sucrose Preference Test (Rat)

This test measures anhedonia, a core symptom of depression, by assessing the preference for a sweetened solut

Workflow:
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Parameters:

Solutions: 1% sucrose solution and regular drinking water.

Procedure: After an acclimation period, rats are typically deprived of food and water for a period before be

In Vivo Microdialysis for Serotonin

This technique allows for the measurement of extracellular neurotransmitter levels in specific brain regions

Workflow:
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Parameters:

Surgical Procedure: A guide cannula is stereotaxically implanted into the brain region of interest (e.g., pi

Microdialysis Probe: A probe with a semi-permeable membrane at the tip is inserted through the guide cannul:
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Perfusion: The probe is perfused with artificial cerebrospinal fluid at a low flow rate.

Sample Collection and Analysis: Dialysate samples are collected and the concentration of serotonin is quant:

Measurement of Brain-Derived Neurotrophic Factor (BDNF)

BDNF levels in brain tissue are typically measured using an Enzyme-Linked Immunosorbent Assay (ELISA).

Workflow:

Parameters:
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Sample Preparation: Brain tissue is dissected, homogenized, and centrifuged to obtain a supernatant contain:

ELISA Procedure: A standard sandwich ELISA protocol is followed using a commercial kit or in-house developec

Conclusion

Ropanicant represents a novel and promising approach to the treatment of Major Depressive Disorder. Its disti

' Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While
Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your experiment? [Contact our Ph.D. Support Tea

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem

Our mission is to be the trusted global source of essential and advanced chemicals, empowering scientists and researchers to drive progress in science and industry.
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